Cas no 1173064-18-0 (3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole)
3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 3-[3-Methoxy-4-(1-methylethoxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole
- 3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole
-
- Inchi: 1S/C21H20N4O3/c1-13(2)27-17-10-9-15(11-18(17)26-3)20-23-21(28-25-20)16-12-22-24-19(16)14-7-5-4-6-8-14/h4-13H,1-3H3,(H,22,24)
- InChI Key: OFFDGFJXIBZIEF-UHFFFAOYSA-N
- SMILES: O1C(C2=CNN=C2C2=CC=CC=C2)=NC(C2=CC=C(OC(C)C)C(OC)=C2)=N1
Experimental Properties
- Density: 1.224±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 611.3±65.0 °C(Predicted)
- pka: 9.30±0.50(Predicted)
3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3382-6123-2μmol |
3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole |
1173064-18-0 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3382-6123-5μmol |
3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole |
1173064-18-0 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-6123-10μmol |
3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole |
1173064-18-0 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-6123-20μmol |
3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole |
1173064-18-0 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3382-6123-1mg |
3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole |
1173064-18-0 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3382-6123-2mg |
3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole |
1173064-18-0 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3382-6123-3mg |
3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole |
1173064-18-0 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-6123-4mg |
3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole |
1173064-18-0 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3382-6123-5mg |
3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole |
1173064-18-0 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-6123-10mg |
3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole |
1173064-18-0 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole
Introduction to Compound with CAS No. 1173064-18-0 and Its Applications in Modern Medicinal Chemistry
Compounds in the realm of medicinal chemistry often serve as pivotal agents in the development of novel therapeutic entities. Among these, 3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole, identified by its CAS number CAS No. 1173064-18-0, has garnered significant attention due to its unique structural features and promising pharmacological properties. This compound, characterized by a complex aromatic system incorporating a pyrazole ring and an oxadiazole moiety, represents a fascinating subject for further investigation in the field of drug discovery.
The structural motif of 3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole encompasses several key pharmacophoric elements that are widely recognized for their biological activity. The presence of a methoxy group at the 3-position of the phenyl ring and an isopropoxy group at the 4-position introduces specific electronic and steric properties that can modulate interactions with biological targets. Moreover, the integration of a 3-phenylpyrazole ring enhances the compound's potential to engage with various enzymes and receptors, making it a valuable scaffold for medicinal chemists.
In recent years, there has been a surge in research focused on identifying novel compounds with therapeutic potential. The oxadiazole core, a heterocyclic compound known for its stability and bioactivity, has been extensively studied for its role in various pharmacological applications. Studies have demonstrated that oxadiazoles exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of additional functional groups into this scaffold can further refine its pharmacological profile, leading to the development of more effective therapeutic agents.
The pyrazole ring, another prominent feature in 3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole, is well-documented for its role in drug design. Pyrazoles are known to possess significant biological activity and have been incorporated into numerous drug candidates due to their ability to interact with biological targets such as enzymes and receptors. The phenyl substituent on the pyrazole ring in this compound adds another layer of complexity, potentially influencing its binding affinity and selectivity.
One of the most compelling aspects of 3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole is its potential as a lead compound for further derivatization. Medicinal chemists often utilize such scaffolds as starting points for structure-based drug design (SBDD), where computational methods are employed to optimize the compound's properties. The structural features of this compound make it an attractive candidate for SBDD approaches due to its inherent complexity and diversity.
Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with enhanced efficacy and reduced toxicity. By leveraging these tools, scientists can rapidly screen large libraries of compounds to identify those with the greatest potential for therapeutic use. In the case of 3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole, computational studies have suggested that it may interact with several key biological targets relevant to various diseases.
The synthesis of this compound represents another area of interest within the field. The multi-step synthesis involves strategic functional group transformations that highlight the synthetic prowess required to produce complex molecules like this one. Researchers have reported efficient synthetic routes that allow for scalable production of 3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yll)-1,2,4 oxadiazole, making it more accessible for further pharmacological evaluation.
In conclusion, 3-[3-methoxy - 4 - (propan - 2 - yloxy) phenyl] - 5 - ( 3 - phenyl - 1 H - pyrazol - 4 - yl ) - 1 , 2 , 4 - oxadiazole, identified by its CAS number CAS No. 1173064 - 18 - 0, is a structurally complex compound with significant potential in medicinal chemistry. Its unique combination of pharmacophoric elements makes it an attractive candidate for further investigation into drug discovery efforts aimed at developing novel therapeutic agents. As research continues to evolve with advancements in computational methods and synthetic chemistry, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.
1173064-18-0 (3-[3-methoxy-4-(propan-2-yloxy)phenyl]-5-(3-phenyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)